molecular formula C8H8N2S B8761476 1-Methyl-2-(thiophen-2-yl)-1H-imidazole CAS No. 141989-36-8

1-Methyl-2-(thiophen-2-yl)-1H-imidazole

Cat. No.: B8761476
CAS No.: 141989-36-8
M. Wt: 164.23 g/mol
InChI Key: NILIONVJUCOSTG-UHFFFAOYSA-N
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Description

1-Methyl-2-(thiophen-2-yl)-1H-imidazole is a useful research compound. Its molecular formula is C8H8N2S and its molecular weight is 164.23 g/mol. The purity is usually 95%.
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Properties

CAS No.

141989-36-8

Molecular Formula

C8H8N2S

Molecular Weight

164.23 g/mol

IUPAC Name

1-methyl-2-thiophen-2-ylimidazole

InChI

InChI=1S/C8H8N2S/c1-10-5-4-9-8(10)7-3-2-6-11-7/h2-6H,1H3

InChI Key

NILIONVJUCOSTG-UHFFFAOYSA-N

Canonical SMILES

CN1C=CN=C1C2=CC=CS2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Methylaminoacetaldehyde dimethyl acetal (0.50 ml, 3.9 mmol), thiophene-2-carbonitrile (0.36 ml, 3.9 mmol) and copper(I) chloride (481 mg, 4.86 mmol) were combined in a sealed tube and heated to 85° C. for 12 hours. The mixture was allowed to reach ambient temperature, and methanol (2 ml) was added, followed with hydrochloric acid (4.8 M, 2.0 ml, 9.7 mmol). The resulting mixture was refluxed for 4 hours and concentrated under reduced pressure to remove methanol. The mixture was placed over an ice bath and 50% aqueous sodium hydroxide (1.24 g, 31.1 mmol) was added slowly to keep the temperature below 20° C. Then the mixture was diluted with ethyl acetate, stirred for 5 mins, filtered and washed with ethyl acetate. The filtrate was washed with brine, separated, dried over sodium sulfate, filtered and concentrated and taken forward without additional purification. LRMS (ESI) calculated for C8H9N2S [M+H]+, 165.0; found 165.1.
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copper(I) chloride
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481 mg
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2 mL
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1.24 g
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